Cas no 2418732-45-1 (1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid)

1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position, a sulfamoyl moiety at the 4-position, and a carboxylic acid at the 3-position. This structure imparts unique reactivity and functionality, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfamoyl group enhances its potential as a precursor for sulfonamide-based compounds, while the carboxylic acid moiety allows for further derivatization. Its well-defined chemical properties and stability under standard conditions facilitate its use in targeted organic transformations. The compound is particularly useful in the development of biologically active molecules due to its modular and versatile scaffold.

1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid structure

2418732-45-1 structure

Product Name:1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid

CAS No:2418732-45-1

MF:C₅H₇N₃O₄S

MW:205.191779375076

CID:6219660

PubChem ID:154577502

Update Time:2025-06-06

1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2418732-45-1
- Z3067125755
- EN300-6008506
- 1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid
- 1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid
- Inchi： 1S/C5H7N3O4S/c1-8-2-3(13(6,11)12)4(7-8)5(9)10/h2H,1H3,(H,9,10)(H2,6,11,12)
- InChI Key： XXYDTYGSMCVXGU-UHFFFAOYSA-N
- SMILES： S(C1=CN(C)N=C1C(=O)O)(N)(=O)=O

Computed Properties

Exact Mass: 205.01572689g/mol
Monoisotopic Mass: 205.01572689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 124Å²

1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6008506-0.05g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	0.05g	$212.0	2023-07-07
Enamine	EN300-6008506-0.1g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	0.1g	$317.0	2023-07-07
Enamine	EN300-6008506-0.25g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	0.25g	$452.0	2023-07-07
Enamine	EN300-6008506-0.5g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	0.5g	$713.0	2023-07-07
Enamine	EN300-6008506-1.0g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	1.0g	$914.0	2023-07-07
Enamine	EN300-6008506-2.5g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	2.5g	$1791.0	2023-07-07
Enamine	EN300-6008506-5.0g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	5.0g	$2650.0	2023-07-07
Enamine	EN300-6008506-10.0g	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	10.0g	$3929.0	2023-07-07
Aaron	AR0287DG-50mg	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	50mg	$317.00	2025-02-15
Aaron	AR0287DG-100mg	1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid	2418732-45-1	95%	100mg	$461.00	2025-02-15